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Introduction

L-kynurenine (Kyn) is a key metabolite in the tryptophan (Trp) metabolic pathway, known as
the kynurenine pathway. This pathway is responsible for over 95% of tryptophan catabolism
and leads to the production of several bioactive molecules, including kynurenic acid, quinolinic
acid, and nicotinamide adenine dinucleotide (NAD+).[1][2][3] Dysregulation of the kynurenine
pathway has been implicated in a variety of pathological conditions, including
neurodegenerative diseases, psychiatric disorders, and inflammatory conditions.[1][4][5]
Therefore, the accurate quantification of L-kynurenine in plasma is crucial for understanding
disease pathogenesis and for the development of novel therapeutic interventions. This
application note provides a detailed protocol for the quantification of L-kynurenine in human
plasma using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection.

Tryptophan-Kynurenine Metabolic Pathway

The catabolism of tryptophan through the kynurenine pathway is initiated by the enzymes
indoleamine 2,3-dioxygenase (IDO) and tryptophan 2,3-dioxygenase (TDO).[5] The ratio of
kynurenine to tryptophan (Kyn/Trp) is often used as an indicator of IDO activity, which is a key
immunomodulatory enzyme.[6]
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Plasma Sample Preparation

50 pL Plasma Sample

'

Add 50 pL of 5% Perchloric Acid

'

Vortex for 30 seconds

'

Incubate at Room Temperature for 15 min

'

Centrifuge at 12,000 x g for 5 min

'

Collect 20 pL of Supernatant

'

Inject into HPLC system
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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